Ethyl 3-(4-methoxyphenyl)-5-(naphthalene-2-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-methoxyphenyl)-5-(naphthalene-2-carbonylamino)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C27H21N3O5S/c1-3-35-27(33)23-21-15-36-25(28-24(31)18-9-8-16-6-4-5-7-17(16)14-18)22(21)26(32)30(29-23)19-10-12-20(34-2)13-11-19/h4-15H,3H2,1-2H3,(H,28,31)
• InChI Key: TXJNFSPFXVRINR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC4=CC=CC=C4C=C3)C5=CC=C(C=C5)OC
• Molecular Formula: C27H21N3O5S
• Molecular Weight: 499.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the naphthalene ring could be introduced via a Friedel-Crafts acylation or alkylation. The methoxyphenyl group could be introduced via a Williamson ether synthesis or a similar method. The carboxylate ester group could be formed via an esterification reaction. The thieno[3,4-d]pyridazine ring is more complex and might be formed via a multi-step process involving several different reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The naphthalene ring would provide a planar, aromatic portion to the molecule. The methoxyphenyl group would add another aromatic ring, and the oxygen in the methoxy group would likely contribute to the overall polarity of the molecule. The carboxylate ester group would add additional polarity and could participate in hydrogen bonding. The thieno[3,4-d]pyridazine ring would add additional complexity to the structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The aromatic rings could undergo electrophilic aromatic substitution reactions. The ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The thieno[3,4-d]pyridazine ring could potentially undergo a variety of reactions, depending on the specific substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present. The presence of multiple aromatic rings would likely make the compound relatively nonpolar, although the methoxy and ester groups would add some polarity. The compound would likely be solid at room temperature.

Future Directions

The potential applications of this compound would likely depend on its specific physical and chemical properties. If it has interesting biological activity, it could be developed into a pharmaceutical. Alternatively, if it has interesting optical properties, it could be used as a dye or in other industrial applications.